2-Cyclopropyl-4-((4-(trifluoromethyl)piperidin-1-yl)methyl)thiazole

• IUPAC Name: 2-cyclopropyl-4-[[4-(trifluoromethyl)piperidin-1-yl]methyl]-1,3-thiazole
• InChI: InChI=1S/C13H17F3N2S/c14-13(15,16)10-3-5-18(6-4-10)7-11-8-19-12(17-11)9-1-2-9/h8-10H,1-7H2
• InChI Key: ULHIDNHVZOFRON-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=CS2)CN3CCC(CC3)C(F)(F)F
• Molecular Formula: C13H17F3N2S
• Molecular Weight: 290.35 g/mol

Description

“2-Cyclopropyl-4-((4-(trifluoromethyl)piperidin-1-yl)methyl)thiazole” is a compound that contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Synthesis Analysis

The synthesis of such compounds often involves the use of pinacol boronic esters, which are highly valuable building blocks in organic synthesis. Protodeboronation of these esters is a key step in the synthesis process. In addition, the C-4 alkyl chain on the pyrazole ring of the compound can be derivatized with different electronegative groups.

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine moiety, which is an organic heterocyclic amine widely used as a building block and reagent in synthesizing organic compounds. Piperidine derivatives represent a key and extensive category of Nitrogen bearing heterocyclic compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the protodeboronation of pinacol boronic esters. This reaction utilizes a radical approach and is paired with a Matteson–CH2–homologation.

Mechanism of Action

While the exact mechanism of action for this specific compound is not clear from the available information, it is known that thiazole derivatives can have several biological activities. For example, some compounds with a piperidine moiety show a wide variety of biological activities and are being utilized in different ways as anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic agents.

Future Directions

Piperidine derivatives, such as this compound, are being utilized in different therapeutic applications. This suggests that there is potential for further development and research into the uses of these compounds in the field of drug discovery.